2-(2-Fluorophenyl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenyl)-1-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C18H16FN3O3/c19-14-5-2-1-4-12(14)10-16(23)22-8-7-13(11-22)17-20-18(25-21-17)15-6-3-9-24-15/h1-6,9,13H,7-8,10-11H2
• InChI Key: MSQNTGCJXPTFRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CO3)C(=O)CC4=CC=CC=C4F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol
• CAS No.: 2034278-86-7

Description

The compound 2-(2-fluorophenyl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone features a pyrrolidine ring substituted with a 1,2,4-oxadiazole moiety linked to a furan group and a 2-fluorophenyl-acetylated side chain. Its structural framework is characteristic of bioactive molecules targeting enzymes or receptors, leveraging the oxadiazole’s hydrogen-bonding capacity, the fluorophenyl group’s lipophilicity, and the pyrrolidine’s conformational flexibility.

Biological Activity

The compound 2-(2-Fluorophenyl)-1-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)ethanone is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, and implications for drug discovery.

Synthesis

The synthesis of the compound involves multiple steps, typically starting from readily available precursors. The key steps include:

• Formation of the Oxadiazole Ring : The oxadiazole moiety is synthesized through the reaction of furan derivatives with hydrazines or amidoximes under acidic conditions.
• Pyrrolidine Integration : The pyrrolidine ring is introduced via cyclization reactions involving suitable amines and carbonyl compounds.
• Final Coupling : The final product is obtained by coupling the oxadiazole-pyrrolidine intermediate with a fluorophenyl ketone.

This multi-step synthesis requires careful optimization to achieve high yields and purity.

Antitumor Activity

Recent studies have shown that compounds containing the 1,2,4-oxadiazole scaffold exhibit significant antitumor properties. For instance, derivatives with similar structures have demonstrated IC50 values in the micromolar range against various cancer cell lines such as MCF-7 and A549. The mechanism often involves apoptosis induction through p53 pathway activation and caspase-3 cleavage .

Compound	Cell Line	IC50 (µM)
Example 1	MCF-7	0.65
Example 2	A549	1.5
Example 3	A375	2.78

Antimicrobial Activity

The compound also shows promise as an antimicrobial agent. Studies indicate that derivatives of pyrrolidine exhibit antibacterial and antifungal activities against a range of pathogens. For example, certain derivatives have shown effectiveness against Staphylococcus aureus and Candida albicans .

Pathogen	Activity
Staphylococcus aureus	Inhibited
Candida albicans	Inhibited

The biological activity of this compound can be attributed to its ability to interact with specific cellular targets:

• Cell Cycle Arrest : Induces G0/G1 phase arrest in cancer cells.
• Apoptosis Induction : Activates apoptotic pathways through mitochondrial dysfunction.
• Antimicrobial Mechanism : Disruption of cell wall synthesis in bacteria and inhibition of ergosterol biosynthesis in fungi.

Case Study 1: Antitumor Efficacy

In a study evaluating various oxadiazole derivatives, one compound similar to our target showed a significant reduction in tumor size in xenograft models when administered at a dose of 50 mg/kg body weight. Histopathological analyses revealed extensive apoptosis within tumor tissues.

Case Study 2: Antimicrobial Testing

A series of pyrrolidine derivatives were tested against E. coli and Pseudomonas aeruginosa. One derivative exhibited an MIC of 32 µg/mL against both pathogens, indicating strong potential for development as an antibiotic .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Heterocyclic Modifications

Table 1: Comparison of Heterocyclic Moieties

Compound Name	Heterocyclic Core	Key Substituents	Molecular Formula	Molecular Weight	Evidence ID
Target Compound	Pyrrolidine + 1,2,4-oxadiazole	2-Fluorophenyl, Furan-2-yl	C₁₉H₁₇FN₃O₃*	369.36*	N/A
1-{3-[5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl}-3-(3-methoxyphenyl)propan-1-one (CAS 2034371-47-4)	Pyrrolidine + 1,2,4-oxadiazole	3-Methoxyphenyl, Extended alkyl chain	C₂₀H₂₁N₃O₄	367.40
2-(4-Fluorophenyl)-1-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone (CAS 1428363-27-2)	Azetidine + 1,2,4-oxadiazole	4-Fluorophenyl, Furan-2-yl	C₁₇H₁₄FN₃O₃	327.31
1-(3-(1,2,4-Oxadiazol-3-yl)pyrrolidin-1-yl)-2-([1,1'-biphenyl]-4-yloxy)ethanone (CAS 2034552-07-1)	Pyrrolidine + 1,2,4-oxadiazole	Biphenyl-4-yloxy	C₂₀H₁₉N₃O₃	349.40

*Calculated based on structural similarity to and .

Key Observations :

• Oxadiazole Position : The 3-yl vs. 5-yl substitution (e.g., ) alters electronic distribution, affecting dipole interactions with biological targets.

Substituent Effects on Pharmacological Properties

Table 2: Impact of Aryl/Functional Groups

Compound Name	Aryl/Functional Group	Pharmacological Implication	Evidence ID
Target Compound	2-Fluorophenyl	Enhanced lipophilicity and metabolic stability	N/A
1-(1-(2,5-Difluorophenyl)-4-phenyl-4-(3-(pyrrolidin-1-yl)propyl)-4,5-dihydro-1H-pyrazol-3-yl)ethanone	2,5-Difluorophenyl	TRIP5 mRNA modulation (kinase inhibition)
2-(2-Fluorophenoxy)-1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone	2-Fluorophenoxy + Pyrazine	Improved π-π stacking with aromatic residues
1-(3-(1,2,4-Oxadiazol-3-yl)pyrrolidin-1-yl)-2-(1H-indol-1-yl)ethanone (CAS 2034369-42-9)	Indole	Increased hydrophobicity for membrane penetration

Key Observations :

• Fluorine Substitution: 2-Fluorophenyl in the target compound likely improves blood-brain barrier permeability compared to non-fluorinated analogues .
• Bulkier Groups : Biphenyl-4-yloxy (CAS 2034552-07-1) or indole (CAS 2034369-42-9) may enhance target affinity but reduce solubility .

Physicochemical and ADME Properties

Table 3: Calculated* ADME Parameters

Compound Name	LogP (Lipophilicity)	Polar Surface Area (Ų)	Solubility (mg/mL)
Target Compound	~2.8	~70	~0.05
CAS 2034371-47-4	2.5	75	0.10
CAS 1428363-27-2	2.1	68	0.15

*Estimated using molecular descriptors and analogy to , and 8.

Key Observations :

• The target compound’s higher LogP compared to CAS 1428363-27-2 suggests better membrane permeability but lower aqueous solubility.
• The furan and oxadiazole groups contribute to moderate polar surface areas (~70 Ų), balancing passive diffusion and solubility.